Cas no 2171435-66-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid
• CAS No: 2171435-66-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6262971
• PubChem ID: 165515922
• Update Time: 2025-06-11

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methylbutanoic acid
• EN300-1510895
• 2171435-66-6

• Inchi： 1S/C28H28N2O5/c1-18(27(32)33)15-16-29-26(31)25(19-9-3-2-4-10-19)30-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24-25H,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,25-/m0/s1
• InChI Key： BOKUIRQCBDHYQK-LYIYLXCWSA-N
• SMILES： O(C(N[C@@H](C1C=CC=CC=1)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid

Recent Advances in the Study of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid (CAS: 2171435-66-6)

In recent years, the compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid (CAS: 2171435-66-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the phenylacetamido moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide chemistry.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput peptide production. Advances in chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), have enabled researchers to achieve higher purity levels, thereby improving the efficiency of downstream applications. Additionally, the compound's stability under various conditions has been investigated, providing valuable insights into its handling and storage requirements.

One of the most promising applications of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid is in the development of peptide-based therapeutics. Its structural attributes allow for the incorporation of diverse amino acid sequences, facilitating the design of peptides with tailored biological activities. Recent preclinical studies have demonstrated its utility in the synthesis of antimicrobial peptides and peptide hormones, highlighting its potential in addressing unmet medical needs. Furthermore, its role in the development of peptide-drug conjugates (PDCs) has been explored, offering a novel approach to targeted drug delivery.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a building block in the development of small-molecule inhibitors. Researchers have leveraged its structural flexibility to design inhibitors targeting specific enzymes involved in disease pathways, such as proteases and kinases. These efforts have yielded promising results in vitro, with several candidates showing potent inhibitory activity and selectivity. Ongoing research aims to further optimize these inhibitors for in vivo efficacy and pharmacokinetic properties.

The safety and toxicological profile of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid have also been subjects of recent investigations. Preliminary toxicology studies indicate that the compound exhibits low acute toxicity, making it a viable candidate for further development. However, comprehensive studies are required to fully assess its long-term safety and potential side effects, particularly in the context of therapeutic applications.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid (CAS: 2171435-66-6) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, potential therapeutic applications, and role in inhibitor design underscore its importance in advancing drug discovery and development. Future research efforts should focus on further elucidating its mechanistic insights and expanding its applications in medicine. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.